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Compound of Interest

Compound Name: Nifedipine d4

Cat. No.: B1421545

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Nifedipine-d4, a deuterated
analog of Nifedipine, for its application in research settings. This document covers reliable
suppliers, key technical data, a detailed experimental protocol for its use as an internal
standard in Liquid Chromatography-Mass Spectrometry (LC-MS/MS), and visualizations of a
typical experimental workflow and its relevant signaling pathway.

Core Topic: Nifedipine-d4

Nifedipine is a potent L-type calcium channel blocker widely used in cardiovascular research
and as a therapeutic agent.[1][2] Its deuterated form, Nifedipine-d4, serves as an invaluable
tool in analytical and metabolic studies, primarily as an internal standard for quantitative
analysis by mass spectrometry. The stable isotope label allows for precise differentiation from
the unlabeled endogenous or administered Nifedipine, ensuring high accuracy and
reproducibility in experimental results.

Suppliers and Quantitative Data

For researchers looking to source Nifedipine-d4, several reputable suppliers offer this
compound for research use. The following table summarizes the key quantitative data from
these suppliers to facilitate easy comparison.
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Molecul  Molecul Isotopic  Availabl
. Catalog CAS . .
Supplier ar ar Purity Enrichm e
Number Number .
Formula Weight ent Formats
LGC
TRC- 1219798- Ci7DaHaa Not Not
Standard 350.36 B - Neat
N457001  99-8 N20s6 specified  specified
s
MedChe
HY- 1219798- Ci7H14Da Not )
mExpres 350.36 99.85% -~ Solid
B0284S1  99-8 N20s6 specified
s
Pharmaffi PAPST 1219798- Ci7H14Da 350,36 Not Not Not
liates 011005 99-8 N20s6 ' specified  specified  specified

Note: Researchers should always refer to the supplier's certificate of analysis for the most

accurate and lot-specific data.

Experimental Protocol: Quantification of Nifedipine
in Human Plasma using LC-MS/MS with Nifedipine-
d4 as an Internal Standard

This protocol provides a detailed methodology for the quantification of Nifedipine in biological

matrices, a common application for Nifedipine-d4.

1. Materials and Reagents:

» Nifedipine (analytical standard)

» Nifedipine-d4 (internal standard)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)
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Water (ultrapure)
Human plasma (blank)
Standard laboratory equipment (vortex mixer, centrifuge, pipettes)
. Instrumentation:
High-Performance Liquid Chromatography (HPLC) system
Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
. Preparation of Stock and Working Solutions:
Nifedipine Stock Solution (1 mg/mL): Accurately weigh and dissolve Nifedipine in methanol.

Nifedipine-d4 Internal Standard (I1S) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Nifedipine-d4 in methanol.

Working Solutions: Prepare serial dilutions of the Nifedipine stock solution in a 50:50 mixture
of acetonitrile and water to create calibration standards. Prepare a working solution of the
Nifedipine-d4 IS at an appropriate concentration.

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample, add 10 pL of the Nifedipine-d4 IS working solution and vortex
briefly.

Add 300 pL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.
. LC-MS/MS Conditions:

LC Column: C18 column (e.g., 50 x 2.1 mm, 1.8 um)
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» Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in
acetonitrile.

e Flow Rate: 0.4 mL/min
e Injection Volume: 5 pL

o MS/MS Detection: Monitor the precursor-to-product ion transitions for Nifedipine and
Nifedipine-d4 in Multiple Reaction Monitoring (MRM) mode. The specific mass transitions will
need to be optimized for the instrument used.

6. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of Nifedipine to Nifedipine-d4
against the concentration of the calibration standards.

o Determine the concentration of Nifedipine in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate a typical experimental workflow and the signaling pathway of
Nifedipine.
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LC-MS/MS Workflow for Nifedipine Quantification
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Nifedipine Mechanism of Action

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1421545?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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